INCB052793
Description
INCB052793 is an orally bioavailable inhibitor of Janus-associated kinase 1 (JAK1), with potential antineoplastic activity. Upon oral administration, INCB052793 specifically binds to and inhibits the phosphorylation of JAK1, which interferes with JAK-dependent signaling and may lead to an inhibition of cellular proliferation in JAK1-overexpressing tumor cells. The JAK-STAT (signal transducer and activator of transcription) signaling pathway is a major mediator of cytokine activity and is often dysregulated in a variety of tumor cell types.
Scientific Research Applications
Anti-Myeloma Effects in Multiple Myeloma
INCB052793, a selective JAK1 inhibitor, shows significant potential in the treatment of multiple myeloma (MM). A study by (Sanchez et al., 2019) demonstrated that INCB052793 significantly inhibited cell viability in primary MM cells and MM cell lines RPMI8226 and U266. Notably, this effect was enhanced when INCB052793 was combined with other anti-MM agents, including proteasome inhibitors and glucocorticosteroids. In vivo tests using the MM xenograft LAGκ-1A in mice also showed reduced tumor growth with INCB052793 administration.
Clinical Evaluation in Hematologic Malignancies
The clinical application of INCB052793 extends beyond MM. A phase 1/2 study conducted by (Zeidan et al., 2017) explored its use as monotherapy and in combination with standard therapies in patients with advanced hematologic malignancies. Preliminary findings from this trial indicate promising clinical activity, especially in combination with azacitidine (AZA), in patients with advanced myeloid malignancies. This study provides evidence supporting further evaluation of INCB052793 in this setting.
properties
Product Name |
INCB052793 |
|---|---|
Molecular Formula |
C20H16FN7OS |
SMILES |
Unknown |
Appearance |
Solid powder |
synonyms |
INCB052793; INCB-052793; INCB 052793.; Unknown |
Origin of Product |
United States |
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